Cas no 134202-23-6 (1-[(4-fluorophenyl)methyl]-2-methanesulfonyl-1H-1,3-benzodiazole)

• Product Name: 1-[(4-fluorophenyl)methyl]-2-methanesulfonyl-1H-1,3-benzodiazole
• CAS No: 134202-23-6
• MF: C₁₅H₁₃FN₂O₂S
• MW: 304.339325666428
• CID: 5474580
• Update Time: 2025-06-08

1-[(4-fluorophenyl)methyl]-2-methanesulfonyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 1-[(4-fluorophenyl)methyl]-2-(methylsulfonyl)-
• 1-[(4-fluorophenyl)methyl]-2-methanesulfonyl-1H-1,3-benzodiazole

• Inchi： 1S/C15H13FN2O2S/c1-21(19,20)15-17-13-4-2-3-5-14(13)18(15)10-11-6-8-12(16)9-7-11/h2-9H,10H2,1H3
• InChI Key： IWZSZYVMDWJAFB-UHFFFAOYSA-N
• SMILES： C1(S(C)(=O)=O)N(CC2=CC=C(F)C=C2)C2=CC=CC=C2N=1

Additional information on 1-[(4-fluorophenyl)methyl]-2-methanesulfonyl-1H-1,3-benzodiazole

Comprehensive Overview of 1-[(4-fluorophenyl)methyl]-2-methanesulfonyl-1H-1,3-benzodiazole (CAS No. 134202-23-6)

1-[(4-fluorophenyl)methyl]-2-methanesulfonyl-1H-1,3-benzodiazole (CAS No. 134202-23-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This benzodiazole derivative features a fluorophenyl group and a methanesulfonyl moiety, which contribute to its reactivity and functionality. Researchers and industry professionals often search for this compound under keywords like "benzodiazole derivatives", "fluorophenyl compounds", and "sulfonyl-containing heterocycles", reflecting its relevance in modern synthetic chemistry.

The compound's molecular structure, characterized by the presence of a 1,3-benzodiazole core, makes it a subject of interest in drug discovery and material science. Recent trends in AI-driven molecular design and computational chemistry have highlighted the importance of such heterocyclic frameworks, as they are frequently explored for their bioactivity and binding affinity. Searches related to "CAS 134202-23-6 applications" or "1,3-benzodiazole synthesis" often lead to discussions about its role in developing novel therapeutic agents or functional materials.

From a synthetic perspective, 1-[(4-fluorophenyl)methyl]-2-methanesulfonyl-1H-1,3-benzodiazole is typically prepared through multi-step organic reactions involving fluorobenzyl intermediates and sulfonylation processes. Its purity and stability are critical for research applications, which is why queries like "CAS 134202-23-6 purity standards" or "benzodiazole storage conditions" are common among laboratory professionals. The compound's solubility and spectroscopic properties (e.g., NMR, IR) are also frequently studied, as evidenced by searches for "benzodiazole spectroscopic data".

In the context of green chemistry and sustainable synthesis, researchers are increasingly investigating eco-friendly routes to produce such compounds. This aligns with broader industry trends, where terms like "green synthesis of heterocycles" and "catalyst-free benzodiazole formation" are gaining traction. The 4-fluorophenyl group in this compound further enhances its appeal, as fluorinated aromatic systems are known for their stability and bioactivity, making them a hotspot in medicinal chemistry.

Another area of interest is the compound's potential role in photophysical applications. Benzodiazole derivatives are often explored for their luminescent properties, which could be useful in OLEDs or sensor technologies. Searches for "benzodiazole fluorescence" or "CAS 134202-23-6 optical properties" reflect this growing curiosity. Additionally, the methanesulfonyl group introduces possibilities for further functionalization, a topic often queried as "sulfonyl group reactivity in benzodiazoles".

Quality control and analytical methods for 1-[(4-fluorophenyl)methyl]-2-methanesulfonyl-1H-1,3-benzodiazole are also critical. Techniques like HPLC, mass spectrometry, and X-ray crystallography are frequently employed to characterize this compound, as indicated by searches for "CAS 134202-23-6 analytical methods". The demand for high-purity samples has led to discussions about "scaling up benzodiazole synthesis" and "industrial production challenges", particularly in forums focused on fine chemicals.

In summary, 1-[(4-fluorophenyl)methyl]-2-methanesulfonyl-1H-1,3-benzodiazole (CAS No. 134202-23-6) represents a versatile and scientifically valuable compound with applications spanning pharmaceuticals, materials science, and beyond. Its structural features and reactivity continue to inspire research, as seen in the frequent searches for "benzodiazole derivative uses" and "fluorophenyl-methyl benzodiazole synthesis". As innovation in chemical synthesis and molecular design progresses, this compound is likely to remain a key player in advanced research and development.